7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane

• IUPAC Name: 1-[9-[(2-fluoro-5-methoxyphenyl)methyl]-2,9-diazaspiro[4.5]decan-2-yl]-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C21H27FN4O2/c1-28-18-4-5-19(22)17(12-18)13-24-9-2-6-21(15-24)7-11-25(16-21)20(27)14-26-10-3-8-23-26/h3-5,8,10,12H,2,6-7,9,11,13-16H2,1H3
• InChI Key: RPJNMHHBAQGUHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)CN2CCCC3(C2)CCN(C3)C(=O)CN4C=CC=N4
• Molecular Formula: C21H27FN4O2
• Molecular Weight: 386.5 g/mol

Description

7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a spirocyclic derivative of pyrazole and diazaspiro, which are known to exhibit various biological activities.5]decane.

Mechanism of Action

The mechanism of action of 7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. It has been reported to inhibit the activity of COX-2, which is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and repair. Furthermore, it has been reported to inhibit the activity of protein kinase C (PKC), which is a signaling pathway that is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane have been extensively studied in vitro and in vivo. It has been found to exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Furthermore, it has been reported to possess antimicrobial effects against various bacterial strains by inhibiting bacterial growth and replication.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane in lab experiments include its relatively simple synthesis method, its broad range of biological activities, and its potential applications in medicinal chemistry. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, its potential toxicity at high concentrations, and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are various future directions for the research and development of 7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane. These include:
1. Further studies to fully understand the mechanism of action of this compound and its potential side effects.
2. Development of novel derivatives of this compound to improve its solubility, potency, and selectivity.
3. Investigation of the potential applications of this compound in the treatment of various diseases, including cancer, inflammation, and microbial infections.
4. Exploration of the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
5. Development of new synthetic methods for the production of this compound that are more efficient and environmentally friendly.
In conclusion, 7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound exhibits various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Further studies are needed to fully understand the mechanism of action and potential side effects of this compound, as well as its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane involves the reaction of 2-(1H-pyrazol-1-yl)acetic acid with 7-aminodespiro[4.5]decane-2,8-dione in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 2-fluoro-5-methoxybenzaldehyde to yield the final product. The synthesis of this compound has been reported in various scientific journals, and it has been found to be a relatively simple and efficient process.

Scientific Research Applications

7-(2-fluoro-5-methoxybenzyl)-2-(1H-pyrazol-1-ylacetyl)-2,7-diazaspiro[4.5]decane has been found to exhibit various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. This compound has also been found to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Furthermore, it has been reported to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.